Cas no 1604-14-4 (2,6-Dichloro-isonicotinic Acid ethyl ester)

2,6-Dichloro-isonicotinic acid ethyl ester is a chlorinated pyridine derivative with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring dichloro substitution at the 2- and 6-positions of the pyridine ring, enhances reactivity in nucleophilic substitution and coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating its use as an intermediate in heterocyclic chemistry. This compound is valued for its stability under standard conditions and its role in constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. Its precise reactivity profile makes it a useful building block for researchers seeking to modify pyridine-based scaffolds.
2,6-Dichloro-isonicotinic Acid ethyl ester structure
1604-14-4 structure
Product Name:2,6-Dichloro-isonicotinic Acid ethyl ester
CAS No:1604-14-4
MF:C8H7Cl2NO2
MW:220.052680253983
MDL:MFCD00235122
CID:159367
PubChem ID:94823
Update Time:2025-10-29

2,6-Dichloro-isonicotinic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 2,6-dichloro-, ethyl ester
    • 2,6-Dichloro-isonicotinic acid ethyl ester
    • ethyl 2,6-dichloroisonicotinate
    • ETHYL 2,6-DICHLOROPYRIDINE-4-CARBOXYLATE
    • 2,6-Dichloroisonicotinic acid ethyl ester
    • Isonicotinic acid, 2,6-dichloro-, ethyl ester
    • PVPBMYSZXFNZOM-UHFFFAOYSA-N
    • 4-Pyridinecarboxylic acid, 2,6-dichloro-, ethyl ester
    • ethyl-2,6-dichlorisonicotinat
    • ethyl-2,6-dichloroisonicotinate
    • NSC4249
    • ethyl-2,6-dichlor
    • 2,6-dichloro-pyridine-4-carboxylic acid ethyl ester
    • SCHEMBL851862
    • SY123313
    • AKOS009115041
    • J-400940
    • AM20050851
    • Ethyl 2,6-dichloroisonicotinate #
    • BAA60414
    • CS-0037453
    • FT-0682764
    • DTXSID20166874
    • NSC 4249
    • Pyridine-4-carboxylic acid, 2,6-dichloro-, ethyl ester
    • 2,6-Dichloro-isonicotinicacidethylester
    • ethyl 2,6-dichloro-pyridine-4-carboxylate
    • AC-907/25005558
    • 1604-14-4
    • ethyl 2,6-dichloro-isonicotinate
    • NSC-4249
    • ethyl-2,6-dichloro-isonicotinate
    • MFCD00235122
    • AS-5644
    • DB-334073
    • 2,6-Dichloro-isonicotinic Acid ethyl ester
    • MDL： MFCD00235122
    • Inchi： 1S/C8H7Cl2NO2/c1-2-13-8(12)5-3-6(9)11-7(10)4-5/h3-4H,2H2,1H3
    • InChI Key： PVPBMYSZXFNZOM-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(N=1)Cl)C(=O)OCC

Computed Properties

  • Exact Mass: 218.98500
  • Monoisotopic Mass: 218.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 3

Experimental Properties

  • Density: 1.367
  • Boiling Point: 311.4°Cat760mmHg
  • Flash Point: 142.2°C
  • Refractive Index: 1.54
  • PSA: 39.19000
  • LogP: 2.56510

2,6-Dichloro-isonicotinic Acid ethyl ester Security Information

  • HazardClass：IRRITANT

2,6-Dichloro-isonicotinic Acid ethyl ester Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloro-isonicotinic Acid ethyl ester Pricemore >>

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2,6-Dichloro-isonicotinic Acid ethyl ester Production Method

2,6-Dichloro-isonicotinic Acid ethyl ester Related Literature

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